2,5-Dimethoxy-3'-aminobenzhydrol

• Molecular Formula: C15H17NO3
• Molecular Weight: 259.30 g/mol
• IUPAC Name: (3-aminophenyl)-(2,5-dimethoxyphenyl)methanol
• InChI: InChI=1S/C15H17NO3/c1-18-12-6-7-14(19-2)13(9-12)15(17)10-4-3-5-11(16)8-10/h3-9,15,17H,16H2,1-2H3
• InChI Key: QVDMIHWJFOZBOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(C2=CC(=CC=C2)N)O

Description

2,5-Dimethoxy-3'-aminobenzhydrol is a useful research compound. Its molecular formula is C15H17NO3 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

100 g of 2,5-Dimethoxy-3'-nitrobenzophenone was dissolved in 1.3 liters of ethanol. With the addition of a 10% palladium on carbon catalyst, the solution was charged in an autoclave, and hydrogenated for 8 hours at 130° C with an initial hydrogen pressure of 100 kg/cm2. The filtrate obtained on removal of the catalyst was concentrated to obtain white crystals. Filtration and air drying provided 57 g of the subject compound, which had a melting point of 132° to 134° C.